molecular formula C₉H₁₄N₂ B017909 Pentylpyrazine CAS No. 6303-75-9

Pentylpyrazine

Cat. No. B017909
CAS RN: 6303-75-9
M. Wt: 150.22 g/mol
InChI Key: KNDDHUQSPNJCKY-UHFFFAOYSA-N
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Description

Pentylpyrazine, also known as 2-Pentylpyrazine, belongs to the class of organic compounds known as pyrazines . Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms . The molecular formula of Pentylpyrazine is C9H14N2 .


Synthesis Analysis

The synthesis of pyrazines usually involves complex chemical reactions, known as the Maillard reaction or nonenzymatic browning reaction . For instance, two new compounds of 3,6-dimethyl-2,5-pyrazinedicarboxylic acid 1-octen-3-yl ester (DMPOE) and 3,5,6-trimethyl-2-pyrazinecarboxylic acid 1-octen-3-yl ester (TMPOE) were synthesized by KMnO4 oxidation, acylating chlorination, and esterification reaction .


Molecular Structure Analysis

Pentylpyrazine has a molecular weight of 150.2209 . It contains a total of 25 bonds; 11 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, and 1 six-membered ring .


Chemical Reactions Analysis

The thermal degradation behaviors of pyrazine derivatives have been studied using techniques like Thermogravimetry (TG), differential scanning calorimeter (DSC), and pyrolysis–gas chromatography/mass spectrometry (Py–GC/MS) . These studies provide insights into the chemical reactions involving pyrazines.


Physical And Chemical Properties Analysis

Pentylpyrazine is a pyrazine derivative with a molecular weight of 150.2209 . It contains a total of 25 bonds, including 11 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, and 1 six-membered ring .

properties

IUPAC Name

2-pentylpyrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C9H14N2/c1-2-3-4-5-9-8-10-6-7-11-9/h6-8H,2-5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KNDDHUQSPNJCKY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCC1=NC=CN=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50978947
Record name 2-Pentylpyrazine
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Molecular Weight

150.22 g/mol
Source PubChem
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Product Name

Pentylpyrazine

CAS RN

6303-75-9
Record name Pentylpyrazine
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Record name 2-Pentylpyrazine
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Record name Pentylpyrazine
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of Pentylpyrazine in food chemistry?

A: Pentylpyrazine is a significant aroma compound found in various foods and beverages. It contributes to the characteristic nutty, roasted, and earthy flavors often associated with roasted peanuts, cooked rice, and certain liquors. [, ] For example, research has shown that pentylpyrazine, along with other alkylpyrazines, contributes to the complex aroma profile of Chinese liquors like "Wuliangye" and "Jiannanchun." []

Q2: How is Pentylpyrazine formed in food?

A: While the provided research doesn't directly address Pentylpyrazine formation, it sheds light on the formation of structurally related alkylpyrazines. Research suggests that these compounds can be formed through reactions involving acetol, ammonium acetate, and aldehydes like pentanal. [] This suggests that similar reactions involving different aldehydes could potentially lead to the formation of Pentylpyrazine.

Q3: Are there analytical techniques to identify and quantify Pentylpyrazine in food?

A: Yes, Gas Chromatography-Mass Spectrometry (GC-MS) combined with olfactory analysis (GC-O) are commonly employed techniques to identify and characterize aroma compounds, including pentylpyrazine, in complex mixtures like food and beverages. [] Aroma extract dilution analysis (AEDA) can further pinpoint the most impactful aroma compounds based on their flavor dilution (FD) values. []

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